Cas no 104688-01-9 (Ethyl 2-bromo-2-(thiophen-2-yl)acetate)

• Product Name: Ethyl 2-bromo-2-(thiophen-2-yl)acetate
• CAS No: 104688-01-9
• MF: C₈H₉BrO₂S
• MW: 249.124860525131
• CID: 4817203
• Update Time: 2025-06-26

Ethyl 2-bromo-2-(thiophen-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-bromo-2-(thiophen-2-yl)acetate
• ethyl 2-bromo-2-thiophen-2-ylacetate
• 2-Thiopheneacetic acid, alpha-bromo-, ethyl ester
• Ethyl 2-bromo-2-(thiophen-2-yl)acetate

• Inchi： 1S/C8H9BrO2S/c1-2-11-8(10)7(9)6-4-3-5-12-6/h3-5,7H,2H2,1H3
• InChI Key： PLALVERULNUQFX-UHFFFAOYSA-N
• SMILES： BrC(C(=O)OCC)C1=CC=CS1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 163
• XLogP3: 2.7
• Topological Polar Surface Area: 54.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on Ethyl 2-bromo-2-(thiophen-2-yl)acetate

Ethyl 2-bromo-2-(thiophen-2-yl)acetate (CAS No. 104688-01-9): A Versatile Intermediate in Modern Chemical Biology and Medicinal Chemistry

Ethyl 2-bromo-2-(thiophen-2-yl)acetate, identified by its CAS number 104688-01-9, is a significant compound in the realm of chemical biology and medicinal chemistry. This organic molecule, featuring a bromo substituent on an acetoacetate backbone conjugated with a thiophen-2-yl moiety, has garnered considerable attention due to its versatile reactivity and potential applications in the synthesis of biologically active molecules.

The structural motif of Ethyl 2-bromo-2-(thiophen-2-yl)acetate makes it a valuable intermediate for the construction of more complex scaffolds. The presence of both the bromo atom and the electron-deficient thiophene ring provides multiple opportunities for further functionalization, enabling chemists to explore diverse synthetic pathways. This compound is particularly useful in the development of novel pharmaceuticals, where precise control over molecular architecture is crucial for achieving desired biological activity.

In recent years, there has been growing interest in the use of heterocyclic compounds, such as those containing a thiophene ring, in drug discovery. Thiophenes are known for their stability and ability to interact with biological targets in unique ways, making them attractive candidates for medicinal chemistry applications. Ethyl 2-bromo-2-(thiophen-2-yl)acetate leverages these properties, offering a scaffold that can be easily modified to produce derivatives with enhanced pharmacological profiles.

The reactivity of the bromo substituent on Ethyl 2-bromo-2-(thiophen-2-yl)acetate allows for various coupling reactions, including Suzuki-Miyaura cross-coupling, which is widely used in the synthesis of biaryl compounds. These types of compounds are prevalent in many pharmaceuticals due to their favorable pharmacokinetic properties. Additionally, the acetoacetate group can undergo condensation reactions or be converted into other functional groups, further expanding the synthetic possibilities.

One of the most compelling aspects of Ethyl 2-bromo-2-(thiophen-2-yl)acetate is its utility in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in many cellular processes, and their dysregulation is often associated with diseases such as cancer. By designing molecules that specifically target kinase activity, researchers can develop treatments that modulate these pathways effectively. The structural features of Ethyl 2-bromo-2-(thiophen-2-yl)acetate make it an excellent starting point for creating such inhibitors.

Recent studies have highlighted the importance of thiophene-based compounds in the development of antiviral agents. The unique electronic properties of thiophenes allow them to interact with viral proteins in ways that traditional small molecules might not. For instance, researchers have explored the use of thiophene derivatives as inhibitors of viral proteases and polymerases. Ethyl 2-bromo-2-(thiophen-2-yl)acetate can be modified to produce such derivatives, offering a potential avenue for antiviral drug development.

The compound's versatility also extends to its application in materials science. Thiophene-based polymers are known for their electrical conductivity and mechanical stability, making them useful in organic electronics and photovoltaic devices. By incorporating Ethyl 2-bromo-2-(thiophen-2-yl)acetate into these materials, researchers can fine-tune their properties for specific applications. This interdisciplinary approach underscores the broad utility of this compound beyond traditional pharmaceuticals.

In conclusion, Ethyl 2-bromo-2-(thiophen-2-yl)acetate (CAS No. 104688-01-9) is a multifaceted intermediate with significant potential in chemical biology and medicinal chemistry. Its structural features enable diverse synthetic transformations, making it a valuable tool for drug discovery and material science applications. As research continues to uncover new uses for thiophene-based compounds, Ethyl 2-bromo-2-(thiophen-2-y acetate will undoubtedly remain at the forefront of innovation.